Cas no 869631-11-8 (O-Desethyl Candesartan Cilexetil)

O-Desethyl Candesartan Cilexetil is an active metabolite of Candesartan Cilexetil, an angiotensin II receptor antagonist used in the management of hypertension. This compound exhibits potent and selective binding to the AT1 receptor, effectively inhibiting the vasoconstrictive and aldosterone-secreting effects of angiotensin II. Its key advantages include enhanced bioavailability and a prolonged half-life compared to its prodrug, contributing to sustained therapeutic efficacy. As a reference standard, O-Desethyl Candesartan Cilexetil is valuable for pharmacokinetic studies, metabolite profiling, and analytical method development in pharmaceutical research. Its well-characterized structure and stability make it a reliable compound for quality control and regulatory compliance in drug development.
O-Desethyl Candesartan Cilexetil structure
869631-11-8 structure
Product Name:O-Desethyl Candesartan Cilexetil
CAS No:869631-11-8
MF:C31H30N6O6
MW:582.606506824493
CID:992114
PubChem ID:46783540
Update Time:2025-06-21

O-Desethyl Candesartan Cilexetil Chemical and Physical Properties

Names and Identifiers

    • O-Desethyl Candesartan Cilexetil
    • 1-cyclohexyloxycarbonyloxyethyl 2-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylate
    • 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 3-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-2-oxo-2,3-dihydro-1H-benzimidazole-4-carboxylate
    • 2,3-Dihydro-2-oxo-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic Acid 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl Ester
    • 2-oxocandesartan cilexetil
    • CNS-desethyl
    • desethyl-CNS
    • desethyl-condesartan
    • UNII-JC6R5VA63B
    • 2,3-Dihydro-2-oxo-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylic acid 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
    • 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl 2,3-dihydro-2-oxo-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-benzimidazole-4-carboxylate (ACI)
    • 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-3-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-, 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester (9CI)
    • Candesartan Impurity II
    • Desethyl Candesartan Cilexetil
    • A1-01747
    • Candesartan Cilexetil EP impurity B
    • (1RS)-1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 2-oxo-3-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2,3-dihydro-1H-benzimidazole-4-carboxylate
    • 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-3-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
    • JC6R5VA63B
    • Q27281429
    • (1RS)-1-[[(Cyclohexyloxy)carbonyl]-oxy]ethyl 2-Oxo-3-[[2'-(1H-tetrazol-5-yl-)-biphenyl-4-yl]methyl]-2,3-dihydro-1H-benzimidazole-4-carboxylate
    • (+/-)-1-(Cyclohexyloxycarbonyloxy)ethyl 1-((2'-(1H -tetrazol-5-yl)biphenyl-4-yl)methyl(-2-oxobenzimidazole-7-carboxylate
    • 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-3-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
    • Candesartan cilexetil specified impurity B [EP]
    • CANDESARTAN CILEXETIL IMPURITY B [EP IMPURITY]
    • Candesartan cilexetil impurity B [EP]
    • G87494
    • 869631-11-8
    • SCHEMBL8169172
    • Inchi: 1S/C31H30N6O6/c1-19(42-31(40)43-22-8-3-2-4-9-22)41-29(38)25-12-7-13-26-27(25)37(30(39)32-26)18-20-14-16-21(17-15-20)23-10-5-6-11-24(23)28-33-35-36-34-28/h5-7,10-17,19,22H,2-4,8-9,18H2,1H3,(H,32,39)(H,33,34,35,36)
    • InChI Key: UEJMFQHOVKQHHB-UHFFFAOYSA-N
    • SMILES: O=C(OC1CCCCC1)OC(C)OC(C1C2=C(NC(N2CC2C=CC(C3C(C4NN=NN=4)=CC=CC=3)=CC=2)=O)C=CC=1)=O

Computed Properties

  • Exact Mass: 582.22300
  • Monoisotopic Mass: 582.22268270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 11
  • Complexity: 972
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Melting Point: 237-239?C (dec.)
  • PSA: 154.34000
  • LogP: 5.62600

O-Desethyl Candesartan Cilexetil Security Information

O-Desethyl Candesartan Cilexetil Pricemore >>

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O-Desethyl Candesartan Cilexetil Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Water ;  6 h, reflux
Reference
Identification, synthesis and structural determination of some impurities of candesartan cilexetil
Havlicek, Jaroslav; et al, Collection of Czechoslovak Chemical Communications, 2009, 74(2), 347-362

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Water ;  6 h, reflux
Reference
Identification, synthesis and structural determination of some impurities of candesartan cilexetil
Havlicek, Jaroslav; et al, Collection of Czechoslovak Chemical Communications, 2009, 74(2), 347-362

O-Desethyl Candesartan Cilexetil Raw materials

O-Desethyl Candesartan Cilexetil Preparation Products

O-Desethyl Candesartan Cilexetil Related Literature

Additional information on O-Desethyl Candesartan Cilexetil

Comprehensive Overview of O-Desethyl Candesartan Cilexetil (CAS No. 869631-11-8): Properties, Applications, and Research Insights

O-Desethyl Candesartan Cilexetil (CAS No. 869631-11-8) is a critical metabolite of Candesartan Cilexetil, a well-known angiotensin II receptor blocker (ARB) used in the management of hypertension and cardiovascular diseases. This compound has garnered significant attention in pharmaceutical research due to its role in drug metabolism studies and potential therapeutic implications. The O-Desethyl derivative is formed during the biotransformation of Candesartan Cilexetil in the liver, making it a key focus for pharmacokinetic and pharmacodynamic analyses.

In recent years, the demand for detailed information on O-Desethyl Candesartan Cilexetil has surged, particularly among researchers investigating drug-drug interactions, metabolic pathways, and bioequivalence studies. Searches for terms like "O-Desethyl Candesartan Cilexetil synthesis", "CAS 869631-11-8 applications", and "Candesartan metabolite analysis" reflect the growing interest in this compound. Its relevance extends to precision medicine, where understanding metabolite profiles is essential for personalized treatment strategies.

The chemical structure of O-Desethyl Candesartan Cilexetil features a tetrazole ring and a biphenyl moiety, which are characteristic of ARBs. These structural elements contribute to its binding affinity for the angiotensin II type 1 (AT1) receptor, albeit with different potency compared to its parent compound. Researchers often explore "O-Desethyl Candesartan Cilexetil solubility" and "stability under physiological conditions" to optimize formulation strategies for improved bioavailability.

From a regulatory perspective, O-Desethyl Candesartan Cilexetil is frequently discussed in the context of generic drug development. Regulatory agencies require thorough characterization of metabolites to ensure safety and efficacy. Queries such as "CAS 869631-11-8 regulatory status" and "metabolite quantification methods" highlight the need for standardized analytical protocols, including HPLC and LC-MS techniques.

Beyond its pharmaceutical applications, O-Desethyl Candesartan Cilexetil is also a subject of environmental chemistry research. Studies on "pharmaceutical metabolites in wastewater" and "ecological impact of ARB metabolites" have identified this compound as a potential contaminant, driving interest in advanced degradation technologies. This dual focus on human health and environmental sustainability aligns with global trends toward greener pharmacology.

In conclusion, O-Desethyl Candesartan Cilexetil (CAS No. 869631-11-8) represents a multifaceted compound with broad scientific and industrial relevance. Its role in drug metabolism, coupled with emerging environmental concerns, ensures its continued prominence in research and development. For those seeking deeper insights, keywords like "O-Desethyl Candesartan Cilexetil mechanism of action" and "869631-11-8 spectroscopic data" can guide further exploration into this versatile metabolite.

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